N'-(2-chlorobenzylidene)-2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetohydrazide

• IUPAC Name: N-[(E)-(2-chlorophenyl)methylideneamino]-2-(5-oxo-1,4-dihydropyrazol-3-yl)acetamide
• InChI: InChI=1S/C12H11ClN4O2/c13-10-4-2-1-3-8(10)7-14-16-11(18)5-9-6-12(19)17-15-9/h1-4,7H,5-6H2,(H,16,18)(H,17,19)/b14-7+
• InChI Key: NFLGJEXQDMYODY-VGOFMYFVSA-N
• Canonical SMILES: C1C(=NNC1=O)CC(=O)NN=CC2=CC=CC=C2Cl
• Isomeric SMILES: C1C(=NNC1=O)CC(=O)N/N=C/C2=CC=CC=C2Cl
• Molecular Formula: C12H11ClN4O2
• Molecular Weight: 278.69 g/mol

Description

N'-(2-chlorobenzylidene)-2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetohydrazide, also known as CBPAH, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. CBPAH belongs to the class of hydrazones and has been shown to exhibit various biological activities such as antimicrobial, antitumor, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of N'-(2-chlorobenzylidene)-2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetohydrazide is not fully understood. However, it has been suggested that N'-(2-chlorobenzylidene)-2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetohydrazide may exert its biological activity by inhibiting the activity of enzymes such as topoisomerase and thymidylate synthase, which are involved in DNA replication and cell division. N'-(2-chlorobenzylidene)-2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetohydrazide may also inhibit the production of reactive oxygen species, which are involved in various pathological conditions.
Biochemical and Physiological Effects:
N'-(2-chlorobenzylidene)-2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetohydrazide has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of bacterial strains by disrupting the bacterial cell membrane. N'-(2-chlorobenzylidene)-2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetohydrazide has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. In addition, N'-(2-chlorobenzylidene)-2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetohydrazide has been shown to reduce the production of pro-inflammatory cytokines by inhibiting the activity of nuclear factor-kappa B (NF-κB).

Advantages and Limitations for Lab Experiments

N'-(2-chlorobenzylidene)-2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetohydrazide has several advantages for laboratory experiments. It is relatively easy to synthesize and can be obtained in large quantities. N'-(2-chlorobenzylidene)-2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetohydrazide has also been shown to exhibit a broad spectrum of biological activity, making it a useful tool for studying various disease conditions. However, N'-(2-chlorobenzylidene)-2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetohydrazide has some limitations for laboratory experiments. It is relatively unstable and can degrade over time, which may affect its biological activity. N'-(2-chlorobenzylidene)-2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetohydrazide also has limited solubility in aqueous solutions, which may limit its use in certain experimental conditions.

Future Directions

N'-(2-chlorobenzylidene)-2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetohydrazide has shown promising results in preclinical studies and has the potential to be developed into a therapeutic agent for various diseases. Future research should focus on optimizing the synthesis method of N'-(2-chlorobenzylidene)-2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetohydrazide to improve its stability and solubility. Further studies are also needed to fully understand the mechanism of action of N'-(2-chlorobenzylidene)-2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetohydrazide and its potential therapeutic applications. In addition, the toxicity and pharmacokinetics of N'-(2-chlorobenzylidene)-2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetohydrazide should be evaluated to determine its safety and efficacy in vivo. Overall, N'-(2-chlorobenzylidene)-2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetohydrazide has the potential to be a valuable tool for developing novel therapeutic agents for various diseases.

Synthesis Methods

N'-(2-chlorobenzylidene)-2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetohydrazide can be synthesized by the reaction of 2-chlorobenzaldehyde with 5-oxo-4,5-dihydro-1H-pyrazole-3-carbohydrazide in the presence of acetic acid. The resulting product is then treated with acetic anhydride to obtain N'-(2-chlorobenzylidene)-2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetohydrazide. The synthesis method of N'-(2-chlorobenzylidene)-2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetohydrazide is relatively simple and cost-effective, making it an attractive option for further research.

Scientific Research Applications

N'-(2-chlorobenzylidene)-2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetohydrazide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. N'-(2-chlorobenzylidene)-2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetohydrazide has also been shown to possess antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In addition, N'-(2-chlorobenzylidene)-2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetohydrazide has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.